Cas no 593272-74-3 (3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid)
593272-74-3 structure
Product Name:3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
CAS No:593272-74-3
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD03923236
CID:1023083
PubChem ID:329775241
Update Time:2025-04-20
3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
- benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)-
- 3-methyl-4-(1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
- 3-Methyl-4-pyrrol-1-yl-benzoic acid
- Benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)- (9CI)
- VS-03129
- NCGC00332609-01
- 3-methyl-4-(1H-pyrrol-1-yl)benzoicacid
- VU0410672-1
- STK195684
- 593272-74-3
- MFCD03923236
- AKOS000104421
- BBL011945
- AB01236289-03
- SB62261
- 3-methyl-4-pyrrol-1-ylbenzoic acid
- 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid, AldrichCPR
- 3-methyl-4-(pyrrol-1-yl)benzoic acid
- CHEMBL3593867
- DB-028236
-
- MDL: MFCD03923236
- Inchi: 1S/C12H11NO2/c1-9-8-10(12(14)15)4-5-11(9)13-6-2-3-7-13/h2-8H,1H3,(H,14,15)
- InChI Key: LJRWOXORJJQUAU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C)C=1)N1C=CC=C1)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.16
- Melting Point: No data available
- Boiling Point: 367.3°C at 760 mmHg
- Flash Point: 176°C
- Refractive Index: 1.587
- PSA: 42.23
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019984-500mg |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 500mg |
2957.0CNY | 2021-07-05 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M171117-1g |
3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid |
593272-74-3 | 1g |
¥1,450.00 | 2021-05-24 | ||
| Fluorochem | 059938-1g |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 95% | 1g |
£88.00 | 2022-03-01 | |
| Fluorochem | 059938-5g |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 95% | 5g |
£257.00 | 2022-03-01 | |
| Fluorochem | 059938-10g |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 95% | 10g |
£400.00 | 2022-03-01 | |
| Matrix Scientific | 019984-500mg |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 500mg |
$182.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019984-500mg |
3-Methyl-4-pyrrol-1-yl-benzoic acid |
593272-74-3 | 500mg |
2957CNY | 2021-05-07 | ||
| TRC | M782670-100mg |
3-methyl-4-(1H-pyrrol-1-yl)benzoic Acid |
593272-74-3 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782670-500mg |
3-methyl-4-(1H-pyrrol-1-yl)benzoic Acid |
593272-74-3 | 500mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M782670-1g |
3-methyl-4-(1H-pyrrol-1-yl)benzoic Acid |
593272-74-3 | 1g |
$ 160.00 | 2022-06-03 |
3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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